2-(1,3-benzoxazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide
Overview
Description
2-(1,3-benzoxazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide, also known as BTA-EG6, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. BTA-EG6 is a small molecule inhibitor that has been shown to have inhibitory effects on the function of protein-protein interactions. The purpose of
Mechanism of Action
The mechanism of action of 2-(1,3-benzoxazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide involves its ability to inhibit the function of protein-protein interactions. This compound binds to specific sites on proteins involved in these interactions, preventing them from interacting with other proteins. This inhibition of protein-protein interactions can lead to the disruption of important cellular processes, such as cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In cancer cells, this compound has been shown to inhibit cell growth and induce apoptosis. In addition, this compound has been shown to inhibit the replication of certain viruses, such as influenza A virus. This compound has also been shown to have anti-inflammatory effects, which may have potential applications in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the major advantages of 2-(1,3-benzoxazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide is its specificity for protein-protein interactions. This compound is able to target specific interactions, which can lead to more targeted and effective treatments. However, one of the limitations of this compound is its potential toxicity. This compound has been shown to have cytotoxic effects on some cell lines, which may limit its use in certain experiments.
Future Directions
There are a number of future directions for the research and development of 2-(1,3-benzoxazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide. One potential direction is the further optimization of the synthesis method, with the goal of improving yields and reducing costs. Another potential direction is the development of more potent and selective inhibitors of protein-protein interactions. In addition, there is potential for the development of this compound as a therapeutic agent for the treatment of cancer and infectious diseases. Further research is needed to explore these potential applications.
Scientific Research Applications
2-(1,3-benzoxazol-2-ylthio)-N-(2,4,5-trichlorophenyl)acetamide has been shown to have potential applications in various fields of scientific research. One of the primary applications of this compound is in the field of cancer research. This compound has been shown to inhibit the function of protein-protein interactions involved in cancer cell growth and proliferation. In addition, this compound has also been shown to have potential applications in the field of infectious diseases. This compound has been shown to inhibit the function of protein-protein interactions involved in the replication of certain viruses, such as influenza A virus.
properties
IUPAC Name |
2-(1,3-benzoxazol-2-ylsulfanyl)-N-(2,4,5-trichlorophenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9Cl3N2O2S/c16-8-5-10(18)12(6-9(8)17)19-14(21)7-23-15-20-11-3-1-2-4-13(11)22-15/h1-6H,7H2,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MONHBHSJCLGYOB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)SCC(=O)NC3=CC(=C(C=C3Cl)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9Cl3N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.7 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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